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ACBI2 is a potent, selective, and orally bioavailable PROTAC (Proteolysis Targeting Chimera)
designed to induce the degradation of the SMARCA2 (SWI/SNF related, matrix associated,
actin dependent regulator of chromatin, subfamily a, member 2) protein.[1][2] This document
provides detailed application notes and protocols for the utilization of ACBI2 in in vivo mouse
models, particularly for studies related to cancer research.

Mechanism of Action

ACBI2 functions as a heterobifunctional molecule that simultaneously binds to the SMARCA2
protein and the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][3][4] This induced proximity
facilitates the ubiquitination of SMARCAZ2, marking it for degradation by the proteasome.[5] By
selectively targeting SMARCAZ2 for degradation over its close homolog SMARCA4, ACBI2
provides a valuable tool to investigate the therapeutic potential of SMARCAZ2 depletion,
particularly in the context of SMARCAA4-deficient cancers where a synthetic lethal relationship
has been proposed.[2][4]
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Caption: Mechanism of action of ACBI2 leading to SMARCAZ2 degradation and tumor growth
inhibition.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo parameters of ACBI2.

Table 1: In Vitro Activity of ACBI2

Parameter Cell Line Value Reference

SMARCA?2

_ 1nM [1]
Degradation (DC50)

SMARCA4

) RKO 32 nM [1][6]
Degradation (DC50)
Ternary Complex ) )
) Biochemical Assay 7nM [1]
Formation (EC50)
Anti-proliferative IC50 MV-4-11 28 nM [7]

Table 2: In Vivo Pharmacokinetics and Efficacy of ACBI2

In Mice

Parameter Mouse Model Value Reference
Oral Bioavailability N/A 22% [1][5]
Dosing Regimen 80 mg/kg, p.o., once

) gred A549 Xenograft ) gra P [1]I2]
(Efficacy Study) daily
Tumor Growth

o A549 Xenograft 47% at day 21 [8]
Inhibition (TGI)
SMARCA?2 A549 & NCI-H1568

) Dose-dependent [2]

Degradation Xenografts

Experimental Protocols
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Protocol 1: In Vivo Efficacy Study in Xenograft Mouse
Models

This protocol outlines the procedure for evaluating the anti-tumor efficacy of ACBI2 in a
subcutaneous xenograft mouse model.

Materials:

ACBI2

e Vehicle solution (e.g., 10% Hydroxypropyl-B-cyclodextrin (HPBCD) and 50% Ringer's
solution)[3]

e Human cancer cell lines (e.g., A549 or NCI-H1568)

e Immunocompromised mice (e.g., NOD-scid gamma or similar)
o Matrigel (or similar basement membrane matrix)

o Sterile PBS

» Standard animal handling and surgical equipment

e Calipers for tumor measurement

Experimental Workflow Diagram:
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Caption: Experimental workflow for an in vivo efficacy study of ACBI2 in a xenograft mouse
model.

Procedure:

e Cell Preparation:
o Culture A549 or NCI-H1568 cells in appropriate media until they reach 80-90% confluency.
o Harvest the cells and perform a cell count.

o Resuspend the cells in a mixture of sterile PBS and Matrigel at a concentration suitable for
tumor establishment (e.g., 5 x 1076 cells in 100 pL).

e Tumor Implantation:
o Subcutaneously inject the cell suspension into the flank of each mouse.
o Monitor the mice regularly for tumor growth.

e Treatment:

o Once tumors reach a predetermined size (e.g., ~200 mm3), randomize the mice into
treatment and control groups.[8]

o Prepare the ACBI2 formulation. A suggested vehicle is 10% HPBCD in 50% Ringer's
solution.[3]

o Administer ACBI2 orally (p.0.) to the treatment group at a dose of 80 mg/kg once daily.[1]
[2] The control group should receive the vehicle only.

o Measure tumor volume and body weight regularly (e.g., 2-3 times per week).
e Endpoint and Analysis:

o Continue treatment for a specified duration (e.g., 21 days) or until tumors in the control
group reach a humane endpoint.[8]
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o At the end of the study, euthanize the mice and collect the tumors.

o Tumors can be processed for pharmacodynamic analysis, such as immunohistochemistry
(IHC) to assess SMARCAZ2 protein levels.[1][2]

Protocol 2: Pharmacodynamic Study of SMARCA2
Degradation

This protocol is designed to assess the dose-dependent degradation of SMARCAZ2 in tumors
following ACBI2 administration.

Materials:
e ACBI2

Vehicle solution

Tumor-bearing mice (established as in Protocol 1)

Tissue homogenization buffer

Protein extraction reagents

Western blot or IHC reagents

Procedure:

e Dosing:

o Use tumor-bearing mice with established tumors.

o Administer a single oral dose of ACBI2 at various concentrations (e.g., 5, 20, 100 mg/kg)
or vehicle to different groups of mice.[8]

o Sample Collection:

o At specific time points after dosing (e.g., 24 or 48 hours), euthanize the mice and collect
the tumors.[1][8]
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e Protein Analysis:

o For Western Blot: Homogenize the tumor tissue, extract total protein, and perform Western
blot analysis using an antibody specific for SMARCA2.

o For Immunohistochemistry (IHC): Fix the tumor tissue in formalin, embed in paraffin, and
perform IHC staining for SMARCAZ2.[1][8]

» Data Analysis:

o Quantify the levels of SMARCAZ protein in the tumors from the ACBI2-treated groups and
compare them to the vehicle-treated control group to determine the extent of dose-
dependent degradation.

Disclaimer: These protocols are intended as a guide. Researchers should optimize
experimental conditions based on their specific cell lines, mouse strains, and laboratory
standards. All animal experiments must be conducted in accordance with institutional and
national guidelines for animal welfare.
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» To cite this document: BenchChem. [Application Notes and Protocols for ACBI2 in In Vivo
Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13451338/docs#application-notes-and-protocols-for-
achi2-in-in-vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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